Cas no 1260897-20-8 (4-(4-bromo-2-chlorophenyl)piperidine)

• Product Name: 4-(4-bromo-2-chlorophenyl)piperidine
• CAS No: 1260897-20-8
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6154030
• PubChem ID: 84713934
• Update Time: 2025-06-08

4-(4-bromo-2-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-chlorophenyl)piperidine
• 1260897-20-8
• EN300-1912842

• Inchi： 1S/C11H13BrClN/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： LSCBNWNQMJDUBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1CCNCC1

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(4-bromo-2-chlorophenyl)piperidine

Introduction to 4-(4-bromo-2-chlorophenyl)piperidine (CAS No. 1260897-20-8)

4-(4-bromo-2-chlorophenyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1260897-20-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic organic compound featuring a six-membered ring containing one nitrogen atom. The presence of bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 4-(4-bromo-2-chlorophenyl)piperidine positions it as a key building block in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are widely recognized for their pharmacological properties, including modulation of neurotransmitter systems. The bromo and chloro substituents on the phenyl ring introduce electrophilic centers, facilitating further functionalization through nucleophilic substitution reactions, which is crucial for constructing more complex molecular architectures.

In recent years, there has been growing interest in 4-(4-bromo-2-chlorophenyl)piperidine due to its potential applications in the synthesis of novel psychoactive substances (NPS) and investigational drugs. Its structural features make it a versatile scaffold for exploring new pharmacological targets. For instance, derivatives of this compound have been explored as precursors in the development of potential treatments for neurological disorders such as Parkinson's disease and schizophrenia.

One of the most compelling aspects of 4-(4-bromo-2-chlorophenyl)piperidine is its role in the synthesis of small-molecule inhibitors targeting ion channels and receptors involved in CNS function. The piperidine core is a common pharmacophore in drugs that modulate dopamine receptors, which are critical for regulating mood, motivation, and reward pathways. The bromo and chloro substituents on the phenyl ring can be strategically positioned to optimize binding interactions with biological targets, enhancing drug efficacy and selectivity.

Recent studies have highlighted the utility of 4-(4-bromo-2-chlorophenyl)piperidine in the development of next-generation antipsychotic agents. By leveraging computational modeling and high-throughput screening techniques, researchers have identified novel analogs with improved pharmacokinetic profiles and reduced side effects. These advancements underscore the importance of 4-(4-bromo-2-chlorophenyl)piperidine as a scaffold for medicinal chemistry innovation.

The synthesis of 4-(4-bromo-2-chlorophenyl)piperidine typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of bromine and chlorine atoms can be achieved through halogenation reactions, often employing reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂). These reactions require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications.

The chemical reactivity of 4-(4-bromo-2-chlorophenyl)piperidine allows for further derivatization into more complex molecules. For example, nucleophilic aromatic substitution reactions can be used to introduce amino or hydroxyl groups into the phenyl ring, creating new pharmacological entities with distinct biological activities. Additionally, palladium-catalyzed cross-coupling reactions offer another avenue for modifying the structure of this compound, enabling access to a diverse library of derivatives.

In the context of drug discovery pipelines, 4-(4-bromo-2-chlorophenyl)piperidine serves as a versatile intermediate that can be tailored to meet specific therapeutic requirements. Its ability to undergo multiple functionalization steps makes it an attractive candidate for generating novel compounds with optimized properties. This flexibility is particularly valuable in early-stage drug development, where rapid iteration and structural diversification are essential for identifying lead candidates.

The growing interest in piperidine derivatives has also spurred research into their potential applications beyond CNS therapeutics. Some studies have explored the use of 4-(4-bromo-2-chlorophenyl)piperidine in the development of antiviral and antibacterial agents. The unique structural features of this compound may contribute to its ability to interact with biological targets associated with infectious diseases, offering new opportunities for therapeutic intervention.

As computational chemistry techniques continue to advance, virtual screening methods are being increasingly employed to identify promising derivatives of 4-(4-bromo-2-chlorophenyl)piperidine. By integrating experimental data with predictive models, researchers can accelerate the discovery process and prioritize compounds for further investigation. This interdisciplinary approach combines traditional synthetic chemistry with cutting-edge computational tools to enhance drug development efficiency.

The safety profile of 4-(4-bromo-2-chlorophenyl)piperidine is another critical consideration in its application within pharmaceutical research. While this compound has not been widely studied in clinical settings, preclinical toxicology assessments are essential to evaluate its potential risks and benefits. These studies help ensure that promising candidates proceed through development with an acceptable safety profile before human testing.

In conclusion, 4-( 4 -bromo - 2 -chlorophenyl ) piperidine ( CAS No . 1260897 -20 -8 ) represents a significant intermediate in pharmaceutical chemistry with broad applications across medicinal research . Its structural features make it a valuable scaffold for developing novel therapeutics , particularly those targeting neurological disorders . As research continues to uncover new pharmacological opportunities , compounds like 4 - ( 4 -bromo - 2 -chlorophenyl ) piperidine will remain central to innovation in drug discovery . p >